Cas no 2714-92-3 (Phenol, 3-fluoro-,1-benzoate)

• Product Name: Phenol, 3-fluoro-,1-benzoate
• CAS No: 2714-92-3
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• CID: 258176
• PubChem ID: 279733
• Update Time: 2025-04-19

Phenol, 3-fluoro-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-fluoro-,1-benzoate
• (3-fluorophenyl) benzoate
• (m-Fluorphenyl)-benzoat
• 3-fluorophenyl benzoate
• 3-Fluorphenyl-benzoat
• AC1L5QVZ
• AC1Q61GW
• AR-1F3260
• Benzoesaeure-(3-fluor-phenylester)
• Benzoesaeure-< 3-fluor-phenylester>
• CTK4F9157
• m-fluorophenyl benzoate
• NSC131002
• SureCN6643945
• SCHEMBL6643945
• NSC-131002
• 2714-92-3
• DTXSID80299475

• Inchi： 1S/C13H9FO2/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-9H
• InChI Key： PAUOKIZUAVMFGH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.05867
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3